Cas no 1261890-20-3 (5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid)

5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid structure
1261890-20-3 structure
Product Name:5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid
CAS No:1261890-20-3
MF:C13H8ClFO3
MW:266.652226448059
MDL:MFCD18319719
CID:2761531
PubChem ID:53225637
Update Time:2025-09-25

5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261890-20-3
    • MFCD18319719
    • DTXSID50689369
    • 5-CHLORO-3-(3-FLUORO-4-HYDROXYPHENYL)BENZOIC ACID
    • 5-Chloro-3'-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
    • 5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid, 95%
    • 5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid
    • MDL: MFCD18319719
    • Inchi: 1S/C13H8ClFO3/c14-10-4-8(3-9(5-10)13(17)18)7-1-2-12(16)11(15)6-7/h1-6,16H,(H,17,18)
    • InChI Key: JOGDMHABODVBIE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(=C(C=1)F)O

Computed Properties

  • Exact Mass: 266.0146000Da
  • Monoisotopic Mass: 266.0146000Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 57.5Ų

5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326799-5 g
5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid, 95%; .
1261890-20-3 95%
5g
€1159.00 2023-04-26
abcr
AB326799-5g
5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid, 95%; .
1261890-20-3 95%
5g
€1159.00 2024-04-20
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.